S-Nitroso-N-propionyl-D,L-penicillamine

Specification

• CAS No.: 225233-98-7
• Molecular Formula: C8H14N2O4S
• Molecular Weight: 234.28 g/mol
• IUPAC Name: 3-methyl-3-nitrososulfanyl-2-(propanoylamino)butanoic acid
• Standard InChI: InChI=1S/C8H14N2O4S/c1-4-5(11)9-6(7(12)13)8(2,3)15-10-14/h6H,4H2,1-3H3,(H,9,11)(H,12,13)
• Standard InChI Key: XRIWLEWQNCECEP-UHFFFAOYSA-N
• SMILES: CCC(=O)NC(C(=O)O)C(C)(C)SN=O
• Canonical SMILES: CCC(=O)NC(C(=O)O)C(C)(C)SN=O

Introduction

Molecular Formula and Weight

• Molecular Formula: C₈H₁₄N₂O₄S

• Molecular Weight: 234.28 g/mol

Structural Representation

The structure of S-Nitroso-N-propionyl-D,L-penicillamine can be depicted as follows:

• IUPAC Name: 3-methyl-3-nitrososulfanyl-2-(propanoylamino)butanoic acid

Synonyms

• S-Nitroso-N-propionyl-D,L-penicillamine

• CAS Number: 225233-98-7

Mechanism of Action

S-Nitroso-N-propionyl-D,L-penicillamine functions primarily as a nitric oxide donor, which can lead to vasodilation and modulation of various physiological processes. The release of NO is crucial for several cardiovascular functions, including the regulation of blood pressure and cardiac output.

Cardiovascular Studies

In a study involving male C57BL6 mice, S-Nitroso-N-propionyl-D,L-penicillamine was administered via intraperitoneal injection. The results demonstrated significant improvements in diastolic function and cardiac output over a period of 72 hours post-treatment, indicating its potential as a therapeutic agent in heart disease management.

Neuroprotective Potential

Another area of investigation is the neuroprotective effects of S-Nitroso-N-propionyl-D,L-penicillamine. It has been suggested that compounds releasing NO may play a role in protecting neuronal cells from oxidative stress, thus contributing to neuroprotection in conditions like stroke or neurodegenerative diseases.

Comparative Analysis with Related Compounds

Compound Name	CAS Number	Molecular Weight	Notable Effects
S-Nitroso-N-acetyl-D,L-penicillamine	225233-98-7	234.28 g/mol	NO donor, enhances cardiac function
S-Nitroso-N-pivaloyl-D-penicillamine	Not specified	Not specified	Activates non-neuronal ACh synthesis